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Compound of Interest

Compound Name: Anti-inflammatory agent 5

Cat. No.: B12416226 Get Quote

The designation "Anti-inflammatory agent 5" does not correspond to a single, universally

recognized chemical entity. Instead, scientific literature and chemical databases reveal several

distinct compounds that could be identified by this name, each with its own unique chemical

structure and properties. The most prominent of these are 5-Aminosalicylic Acid (5-ASA) and

its derivatives, and 5'-Methoxynobiletin. Additionally, the term can refer to specific compounds

within a series in particular research papers, such as certain pyrazoline derivatives.

To provide a comprehensive technical guide, it is crucial to first distinguish which of these

molecules is the intended subject. Below are summaries of the leading candidates.

Candidate 1: 5-Aminosalicylic Acid (5-ASA) and its
Derivatives
5-Aminosalicylic acid, also known as mesalamine, is a cornerstone in the treatment of

inflammatory bowel disease (IBD).[1][2] Its anti-inflammatory properties are well-documented,

though the precise mechanisms of action are still being fully elucidated.[2] Research has

focused on developing various derivatives and prodrugs to enhance its targeted delivery to the

colon and improve its therapeutic profile.[3][4][5][6]

Chemical Structure and Properties of 5-ASA
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Property Value

IUPAC Name 5-amino-2-hydroxybenzoic acid

Molecular Formula C₇H₇NO₃

Molecular Weight 153.14 g/mol

CAS Number 89-57-6

A key metabolite of 5-ASA is N-acetyl-5-Aminosalicylic acid, which is formed in the liver and

intestinal lumen.[7] Prodrugs like sulfasalazine are designed to be cleaved by gut bacteria,

releasing the active 5-ASA molecule directly at the site of inflammation.[3]

Signaling Pathways and Mechanism of Action
5-ASA is believed to exert its anti-inflammatory effects through multiple pathways. One of the

proposed mechanisms is the inhibition of the nuclear factor-kappa B (NF-κB) pathway, a key

regulator of the inflammatory response.[2][3] It is also known to reduce the biosynthesis of

prostaglandins and leukotrienes.[2] Furthermore, 5-ASA is suggested to act as a ligand for

peroxisome proliferator-activated receptor-gamma (PPAR-γ).
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Simplified diagram of 5-ASA's inhibitory effect on the NF-κB pathway.

Candidate 2: 5'-Methoxynobiletin
5'-Methoxynobiletin is a polymethoxyflavone found in plants such as Ageratum conyzoides.[8]

[9] It is recognized as a potent, orally active anti-inflammatory and antinociceptive agent.[8]
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Chemical Structure and Properties of 5'-
Methoxynobiletin

Property Value

IUPAC Name
5-hydroxy-2-(4-methoxyphenyl)-6,7,8-

trimethoxy-4H-chromen-4-one

Molecular Formula C₂₀H₂₀O₇

Molecular Weight 372.37 g/mol

CAS Number 6965-36-2[8]

Studies have shown that 5'-Methoxynobiletin can significantly decrease leukocyte count,

neutrophil influx, and the concentration of protein in exudate, in addition to reducing the levels

of several pro-inflammatory mediators.[8] Despite its potency, it has demonstrated low oral

bioavailability in rats.[8]

Experimental Protocols: Evaluation of Anti-inflammatory
Activity
A common experimental workflow to assess the anti-inflammatory effects of a compound like

5'-Methoxynobiletin involves inducing inflammation in an animal model and then measuring

various inflammatory markers after treatment.
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General workflow for in vivo anti-inflammatory activity assessment.

Candidate 3: Pyrazoline Derivatives
In specific research contexts, "Anti-inflammatory agent 5" may refer to a particular compound

within a synthesized series. For instance, a study on novel pyrazoline derivatives identified a

compound bearing a 3,4,5-trimethoxyphenyl moiety as a potent anti-inflammatory agent,

designated as compound 5 in that publication.[10] Pyrazolines are a class of heterocyclic

compounds known for a wide range of pharmacological activities, including anti-inflammatory,

antioxidant, and antitumor effects.[10]
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The specific chemical structure and properties would be unique to the compound described in

that particular research paper. Without the specific context of the publication, a detailed guide

on this "Anti-inflammatory agent 5" cannot be formulated.

To proceed with a detailed technical guide, please specify which of these compounds, or

another not listed, is the "Anti-inflammatory agent 5" of interest. Providing a CAS number,

IUPAC name, or a reference to a specific publication will ensure the accuracy of the information

provided.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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